![molecular formula C11H12N4O2 B4185308 N-(4,6-dimethyl-2-pyrimidinyl)-5-methyl-3-isoxazolecarboxamide](/img/structure/B4185308.png)
N-(4,6-dimethyl-2-pyrimidinyl)-5-methyl-3-isoxazolecarboxamide
Overview
Description
N-(4,6-dimethyl-2-pyrimidinyl)-5-methyl-3-isoxazolecarboxamide (known as CL316243) is a synthetic compound that has been widely used in scientific research due to its ability to selectively activate the beta-3 adrenergic receptor. This receptor is involved in the regulation of energy expenditure and thermogenesis, making CL316243 a promising tool for the study of obesity and metabolic disorders.
Mechanism of Action
CL316243 selectively activates the beta-3 adrenergic receptor, which is predominantly expressed in brown adipose tissue and skeletal muscle. Activation of this receptor leads to the activation of adenylate cyclase and the subsequent production of cyclic AMP (cAMP), which activates protein kinase A (PKA) and stimulates the phosphorylation of target proteins involved in energy metabolism and thermogenesis.
Biochemical and Physiological Effects
CL316243 has been shown to increase energy expenditure and induce thermogenesis in brown adipose tissue, as well as improve glucose tolerance and insulin sensitivity in animal models of obesity and metabolic disorders. It has also been shown to have anti-inflammatory effects and to protect against diet-induced liver damage.
Advantages and Limitations for Lab Experiments
One advantage of using CL316243 in lab experiments is its selectivity for the beta-3 adrenergic receptor, which allows for the specific activation of this receptor without affecting other adrenergic receptors. However, one limitation is that its effects may vary depending on the species and strain of animal used, as well as the dose and duration of treatment.
Future Directions
There are several potential future directions for research involving CL316243. One area of interest is the development of novel drugs that target the beta-3 adrenergic receptor for the treatment of obesity and metabolic disorders. Another area of interest is the investigation of the role of the beta-3 adrenergic receptor in other physiological processes, such as cardiovascular function and immune function. Additionally, further studies are needed to determine the safety and efficacy of CL316243 in humans.
Scientific Research Applications
CL316243 has been used in a variety of scientific studies to investigate the role of the beta-3 adrenergic receptor in energy metabolism and thermogenesis. It has been shown to increase energy expenditure and induce thermogenesis in brown adipose tissue, suggesting that it may be a potential target for the treatment of obesity and metabolic disorders.
Properties
IUPAC Name |
N-(4,6-dimethylpyrimidin-2-yl)-5-methyl-1,2-oxazole-3-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N4O2/c1-6-4-7(2)13-11(12-6)14-10(16)9-5-8(3)17-15-9/h4-5H,1-3H3,(H,12,13,14,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOBWFTXNWLSOLX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)NC(=O)C2=NOC(=C2)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.